Cas no 22501-82-2 (2-methyl-4H-Pyrazolo[1,5-a]benzimidazole)

2-methyl-4H-Pyrazolo[1,5-a]benzimidazole structure
22501-82-2 structure
Product Name:2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
CAS No:22501-82-2
MF:C10H9N3
MW:171.198561429977
CID:277969
PubChem ID:89733
Update Time:2025-04-19

2-methyl-4H-Pyrazolo[1,5-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
    • 4H-Pyrazolo[1,5-a]benzimidazole,2-methyl-
    • 2-methyl-1H-pyrazolo[1,5-a]benzimidazole
    • 2-Methyl-4H-pyrazolo(1,5-a)benzimidazole
    • ZOTKUMAGJQDASQ-UHFFFAOYSA-N
    • NS00050925
    • 2-Methyl-4H-benzo[4,5]imidazo[1,2-b]pyrazole
    • 22501-82-2
    • DTXSID70945171
    • SCHEMBL2564712
    • SCHEMBL8798438
    • 2-Methylpyrazolo[1,5-a]benzimidazole
    • AKOS024385412
    • EINECS 245-041-7
    • Inchi: 1S/C10H9N3/c1-7-6-10-11-8-4-2-3-5-9(8)13(10)12-7/h2-6,12H,1H3
    • InChI Key: IHDHUWAQXNEVPO-UHFFFAOYSA-N
    • SMILES: N12C(C=C(C)N1)=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 171.07977
  • Monoisotopic Mass: 171.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.731
  • PSA: 33.09
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